Cas no 891144-97-1 (4-cyano-N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-ylbenzamide)

4-Cyano-N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-ylbenzamide is a heterocyclic compound featuring a 1,3,4-oxadiazole core substituted with a cyano-functionalized benzamide group and a 2,4-dimethylphenyl moiety. This structure imparts potential utility in medicinal chemistry and agrochemical research due to its electron-withdrawing cyano group and aromatic interactions. The oxadiazole scaffold is known for its stability and bioactivity, making this compound a candidate for further investigation in drug discovery, particularly as an enzyme inhibitor or receptor modulator. Its well-defined synthesis route and purity ensure reproducibility in research applications. The compound's structural features may also contribute to its use in materials science, particularly in designing functionalized polymers or small-molecule semiconductors.

4-cyano-N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-ylbenzamide structure

891144-97-1 structure

Product Name:4-cyano-N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-ylbenzamide

CAS No:891144-97-1

MF:C₁₈H₁₄N₄O₂

MW:318.3293633461

CID:6174641

PubChem ID:7244048

Update Time:2025-10-31

4-cyano-N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

- 4-cyano-N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-ylbenzamide
- F2518-0177
- 891144-97-1
- 4-cyano-N-(5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl)benzamide
- AKOS024656294
- 4-cyano-N-[5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl]benzamide
- AB00678971-01
- Inchi： 1S/C18H14N4O2/c1-11-3-8-15(12(2)9-11)17-21-22-18(24-17)20-16(23)14-6-4-13(10-19)5-7-14/h3-9H,1-2H3,(H,20,22,23)
- InChI Key： JOOSIXFUCHEATI-UHFFFAOYSA-N
- SMILES： O1C(=NN=C1C1C=CC(C)=CC=1C)NC(C1C=CC(C#N)=CC=1)=O

Computed Properties

Exact Mass: 318.11167570g/mol
Monoisotopic Mass: 318.11167570g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 24
Rotatable Bond Count: 3
Complexity: 495
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 91.8Å²

4-cyano-N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-ylbenzamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2518-0177-2μmol	4-cyano-N-[5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl]benzamide	891144-97-1	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2518-0177-5μmol	4-cyano-N-[5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl]benzamide	891144-97-1	90%+	5μl	$63.0	2023-05-16
Life Chemicals	F2518-0177-10μmol	4-cyano-N-[5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl]benzamide	891144-97-1	90%+	10μl	$69.0	2023-05-16
Life Chemicals	F2518-0177-20μmol	4-cyano-N-[5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl]benzamide	891144-97-1	90%+	20μl	$79.0	2023-05-16
Life Chemicals	F2518-0177-1mg	4-cyano-N-[5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl]benzamide	891144-97-1	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2518-0177-2mg	4-cyano-N-[5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl]benzamide	891144-97-1	90%+	2mg	$59.0	2023-05-16
Life Chemicals	F2518-0177-3mg	4-cyano-N-[5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl]benzamide	891144-97-1	90%+	3mg	$63.0	2023-05-16
Life Chemicals	F2518-0177-4mg	4-cyano-N-[5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl]benzamide	891144-97-1	90%+	4mg	$66.0	2023-05-16
Life Chemicals	F2518-0177-5mg	4-cyano-N-[5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl]benzamide	891144-97-1	90%+	5mg	$69.0	2023-05-16
Life Chemicals	F2518-0177-10mg	4-cyano-N-[5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl]benzamide	891144-97-1	90%+	10mg	$79.0	2023-05-16

4-cyano-N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-ylbenzamide Related Literature

1. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
2. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
3. An analysis of the WTC fires using CIB correlations and simple modeling

JGQuintiere
4. An amino group functionalized metal–organic framework as a luminescent probe for highly selective sensing of Fe3+ ions†

Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
5. Alternative mixtures to R-600a. Theoretical assessment and experimental energy evaluation of binary mixtures in a commercial cooler: Mélanges alternatifs au R-600a. Évaluation théorique et évaluation énergétique expérimentale de mélanges binaires dans un refroidisseur commercial.

DanielCalleja-Anta,DanielSánchez,LauraNebot-Andres,RamónCabello,RodrigoLlopis

Related Categories

Additional information on 4-cyano-N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-ylbenzamide

Comprehensive Overview of 4-cyano-N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-ylbenzamide (CAS No. 891144-97-1)

The compound 4-cyano-N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-ylbenzamide (CAS No. 891144-97-1) is a specialized organic molecule that has garnered significant attention in the field of medicinal chemistry and material science. Its unique structure, featuring a 1,3,4-oxadiazole core and a cyano substituent, makes it a valuable candidate for various applications, including drug discovery and advanced material development. Researchers are particularly interested in its potential as a kinase inhibitor or fluorescence probe, aligning with current trends in targeted therapy and diagnostic imaging.

In recent years, the demand for heterocyclic compounds like 4-cyano-N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-ylbenzamide has surged due to their versatility in pharmaceutical design. The oxadiazole ring, a key component of this molecule, is known for its stability and bioactivity, making it a popular scaffold in anticancer and antimicrobial drug development. With the rise of personalized medicine, this compound's ability to interact with specific biological targets has positioned it as a promising subject for further study.

The synthesis of CAS No. 891144-97-1 involves multi-step organic reactions, often starting from readily available precursors like 2,4-dimethylbenzoic acid and 4-cyanobenzoyl chloride. Its structure-activity relationship (SAR) has been explored to optimize its efficacy, particularly in modulating enzyme functions. Given the growing interest in AI-driven drug discovery, computational models have also been employed to predict its binding affinity and pharmacokinetic properties, further enhancing its appeal to researchers.

Beyond pharmaceuticals, 4-cyano-N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-ylbenzamide exhibits potential in organic electronics. Its conjugated system and electron-withdrawing cyano group make it suitable for applications in OLEDs and sensors, addressing the global push for sustainable technologies. As industries prioritize green chemistry, the compound's synthetic pathways are being refined to minimize environmental impact, aligning with regulatory standards.

In summary, CAS No. 891144-97-1 represents a multifaceted compound with broad applicability. Its relevance to drug development, material science, and environmental sustainability ensures its continued prominence in scientific discourse. Future research will likely focus on unlocking its full potential through innovative methodologies and interdisciplinary collaboration.